Cas no 23149-81-7 (Pyrimido[5,4-d]pyrimidine-4,8-diamine)

• Product Name: Pyrimido[5,4-d]pyrimidine-4,8-diamine
• CAS No: 23149-81-7
• MF: C₆H₆N₆
• MW: 162.152039051056
• CID: 284242
• PubChem ID: 350869
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine-4,8-diamine Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-4,8-diamine
• DTXSID90325719
• NSC-516418
• 23149-81-7
• NSC516418

• Inchi： 1S/C6H6N6/c7-5-4-3(9-1-11-5)6(8)12-2-10-4/h1-2H,(H2,7,9,11)(H2,8,10,12)
• InChI Key： GSAUINCNYXKDSU-UHFFFAOYSA-N
• SMILES： N1C=NC(=C2C=1C(N)=NC=N2)N

Computed Properties

• Exact Mass: 162.06558
• Monoisotopic Mass: 162.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.605
• Boiling Point: 460.4°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.844
• PSA: 103.6